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Compound of Interest

Compound Name: Calcitriol-13C3

Cat. No.: B11939766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Calcitriol-13C3, a stable isotope-labeled

form of Calcitriol, the active metabolite of Vitamin D3. This document details its commercial

availability, provides representative experimental protocols for its synthesis and purification,

and illustrates its key signaling pathway. The information is intended to serve as a valuable

resource for researchers and professionals engaged in drug development and metabolic

research.

Commercial Suppliers and Availability
Calcitriol-13C3 is available from a number of commercial suppliers specializing in research

chemicals and stable isotope-labeled compounds. The availability, purity, and pricing can vary

between suppliers. Below is a summary of key suppliers and their product offerings. For the

most current pricing and to obtain a Certificate of Analysis, it is recommended to visit the

suppliers' websites.
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Supplier
Product

Name/ID
Purity

Available

Quantities
Price (USD)

MedChemExpres

s
Calcitriol-13C3 >98% 5 µg ~$1,080

Sigma-Aldrich

(Cerilliant®)

1,25-

Dihydroxyvitamin

D3-13C3 solution

Certified

Reference

Material

5 µg/mL in

ethanol, 1 mL

ampule

Contact for

pricing

AG Scientific Calcitriol
>99%

(unlabeled)
1 mg

Contact for

pricing

TRC Calcitriol-d6 Not specified Not specified
Contact for

pricing

Note: The table above provides a snapshot of available information and may not be exhaustive.

Researchers are encouraged to contact suppliers directly for the most up-to-date product

specifications and pricing. A Certificate of Analysis (CofA) should be requested from the

supplier to confirm the identity, purity, and isotopic enrichment of the product.

Quality Control Specifications
A Certificate of Analysis for Calcitriol-13C3 typically includes the following quality control

parameters to ensure the product's suitability for research applications.

Parameter Typical Specification Method

Chemical Identity Conforms to structure
¹H-NMR, ¹³C-NMR, Mass

Spectrometry

Purity ≥98% HPLC, LC-MS

Isotopic Enrichment ≥99 atom % ¹³C Mass Spectrometry

Appearance White to off-white solid Visual Inspection

Solubility Soluble in ethanol, DMSO As specified on the data sheet
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Experimental Protocols
The following are representative protocols for the synthesis and purification of Calcitriol-13C3,

based on established chemical and enzymatic methods for Calcitriol synthesis. These protocols

are for informational purposes and may require optimization based on specific laboratory

conditions and starting materials.

Synthesis of Calcitriol-13C3
The synthesis of Calcitriol-13C3 involves the introduction of three ¹³C atoms into the Calcitriol

molecule. A common strategy is to utilize a ¹³C-labeled precursor in the final steps of a

convergent synthesis. An enzymatic approach has also been described for the hydroxylation of

Vitamin D analogs.

Representative Chemical Synthesis:

A multi-step chemical synthesis is a common approach for producing Calcitriol and its labeled

analogs.[1] One of the key challenges is the stereoselective introduction of the hydroxyl

groups. A convergent synthesis strategy often involves the synthesis of two key fragments, the

A-ring and the CD-ring system, which are then coupled. For Calcitriol-13C3, the ¹³C labels are

typically incorporated into the side chain of the CD-ring fragment.

Representative Enzymatic Synthesis:

An alternative approach involves the use of enzymes to achieve specific hydroxylations. For

instance, a peroxygenase from Agrocybe aegerita (AaeUPO) has been used to catalyze the C-

25 hydroxylation of alfacalcidol (1α-hydroxyvitamin D3) to produce calcitriol in a single step.[2]

To produce Calcitriol-13C3 via this method, a ¹³C-labeled alfacalcidol precursor would be

required.

Reaction Scheme (Enzymatic):

Alfacalcidol-13C3 Calcitriol-13C3 AaeUPO, H2O2 

Click to download full resolution via product page
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Caption: Enzymatic synthesis of Calcitriol-13C3.

Purification of Calcitriol-13C3
Purification is a critical step to ensure the high purity of the final product, removing unreacted

starting materials, byproducts, and any unlabeled Calcitriol. High-performance liquid

chromatography (HPLC) is the most common method for the purification of Calcitriol and its

analogs.

HPLC Purification Protocol:

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient of water and an organic solvent such as acetonitrile or methanol is

commonly employed. The specific gradient will depend on the column and the specific

impurities to be separated.

Detection: UV detection at a wavelength of approximately 265 nm is suitable for monitoring

the elution of Calcitriol.

Fraction Collection: Fractions containing the purified Calcitriol-13C3 are collected based on

the retention time of a known standard.

Solvent Evaporation: The solvent is removed from the collected fractions under reduced

pressure to yield the purified product.

Purity Analysis: The purity of the final product is confirmed by analytical HPLC and mass

spectrometry.

Signaling Pathway and Experimental Workflow
The biological effects of Calcitriol are mediated through its binding to the Vitamin D Receptor

(VDR), a nuclear receptor that regulates gene expression.

Calcitriol Signaling Pathway
The following diagram illustrates the canonical signaling pathway of Calcitriol.
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Caption: Calcitriol signaling pathway.

Experimental Workflow: Synthesis and Purification
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The following diagram outlines a typical workflow for the synthesis and purification of

Calcitriol-13C3.

Starting Materials
(¹³C-labeled precursor)
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Caption: Synthesis and purification workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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